Cas no 127682-75-1 (L-threo-Pentitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-)

• Product Name: L-threo-Pentitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-
• CAS No: 127682-75-1
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 149217
• PubChem ID: 124453
• Update Time: 2025-04-19

L-threo-Pentitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy- Chemical and Physical Properties

Names and Identifiers

• L-threo-Pentitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-
• [(2R,4R)-4-(6-aminopurin-9-yl)oxolan-2-yl]methanol
• CHEMBL421506
• Isodda
• 127682-75-1
• FJKGKWDFDNULCJ-RNFRBKRXSA-N
• L-threo-Pentitol, 2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-
• (2R-cis)-4-(6-Amino-9H-purin-9-yl)tetrahydro-2-furanmethanol
• ro24-5098
• SCHEMBL9679986
• Iso-ddA
• Ro 24-5098
• DTXSID40155624
• [(2R,4R)-4-(6-aminopurin-9-yl)tetrahydrofuran-2-yl]methanol
• ((2R,4R)-4-(6-amino-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
• Ro-24-5098
• AKOS040749330

• Inchi： 1S/C10H13N5O2/c11-9-8-10(13-4-12-9)15(5-14-8)6-1-7(2-16)17-3-6/h4-7,16H,1-3H2,(H2,11,12,13)/t6-,7-/m1/s1
• InChI Key： FJKGKWDFDNULCJ-RNFRBKRXSA-N
• SMILES： O1C[C@@H](C[C@@H]1CO)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 235.10709
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 95.8

L-threo-Pentitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).